Cas no 121249-47-6 (Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-)

Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel- structure
121249-47-6 structure
Product Name:Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-
CAS No:121249-47-6
MF:C5H11NO3S
MW:165.210740327835
CID:104776
Update Time:2024-01-24

Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel- Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2-amino-4-[(R)-methylsulfinyl]-, (2R)-rel-
    • Butanoic acid, 2-amino-4-(methylsulfinyl)-, (R*,R*)- (9CI)
    • D-Methionine, S-oxide, [S(R)]-rel-
    • Inchi: 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10-/m1/s1
    • InChI Key: QEFRNWWLZKMPFJ-PHNJOPHVSA-N
    • SMILES: C(O)(=O)[C@H](N)CC[S@@](C)=O

Computed Properties

  • Exact Mass: 165.04603
  • Monoisotopic Mass: 165.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _4.1
  • Topological Polar Surface Area: 99.6A^2

Experimental Properties

  • Density: 1.385±0.06 g/cm3(Predicted)
  • Boiling Point: 434.3±40.0 °C(Predicted)
  • PSA: 80.39
  • pka: 2.14±0.10(Predicted)
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